4-(4-Chlorophenoxy)-6-((methylsulfanyl)methyl)-2-(4-pyridinyl)pyrimidine
Overview
Description
Scientific Research Applications
Synthesis and Reactions
- The synthesis and reactions of related pyrimidine compounds have been a subject of study. For example, 6-methylsulfanyl-2,4-dithioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile, a similar compound, has been synthesized and its reactions with various alkylants have been explored (Briel, Franz, & Dobner, 2002).
Structural and Molecular Studies
- Structural analysis of pyrimidine derivatives is an important research area. The crystal structures of various pyrimidine derivatives, such as 4-amino-1-benzyl-2-(methylsulfanyl)pyrimidin-6(1H)-one, have been determined to understand their molecular conformations and interactions (Glidewell, Low, Marchal, & Quesada, 2003).
Chemical Synthesis Techniques
- Studies on the synthesis of pyrimidine derivatives, like the hydrogen-bond-degenerate tricyclic pyrrolopyrimidine nucleoside, provide insights into novel synthetic pathways for similar compounds (Williams, Loakes, & Brown, 1998).
Pharmacological and Biological Properties
- Research on pyrimidine derivatives often involves understanding their pharmacological properties. For instance, certain pyrimidine derivatives have been found to possess antiviral activities, as seen in studies on 6-[2-(phosphonomethoxy)alkoxy]pyrimidines (Holý et al., 2002).
Optical and Electronic Properties
- The optical and electronic properties of pyrimidine rings, including derivatives like thiopyrimidine, have been explored for their potential applications in nonlinear optics (NLO) and other fields (Hussain et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
4-(4-chlorophenoxy)-6-(methylsulfanylmethyl)-2-pyridin-4-ylpyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3OS/c1-23-11-14-10-16(22-15-4-2-13(18)3-5-15)21-17(20-14)12-6-8-19-9-7-12/h2-10H,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHCJQSHAXWQWGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=CC(=NC(=N1)C2=CC=NC=C2)OC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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